Cas no 1270336-95-2 (2-Methoxy-4-(morpholin-3-yl)phenol)

• Product Name: 2-Methoxy-4-(morpholin-3-yl)phenol
• CAS No: 1270336-95-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5772374
• PubChem ID: 116987573
• Update Time: 2025-06-08

2-Methoxy-4-(morpholin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(morpholin-3-yl)phenol
• EN300-1847968
• 1270336-95-2
• 2-Methoxy-4-(morpholin-3-yl)phenol

• Inchi： 1S/C11H15NO3/c1-14-11-6-8(2-3-10(11)13)9-7-15-5-4-12-9/h2-3,6,9,12-13H,4-5,7H2,1H3
• InChI Key： ZXNKGFRVMSVTEB-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC(=C(C=2)OC)O)C1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.7Ų

Additional information on 2-Methoxy-4-(morpholin-3-yl)phenol

Introduction to 2-Methoxy-4-(morpholin-3-yl)phenol (CAS No. 1270336-95-2)

2-Methoxy-4-(morpholin-3-yl)phenol, also known by its CAS number 1270336-95-2, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methoxy group and a morpholine ring attached to a phenolic core. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 2-Methoxy-4-(morpholin-3-yl)phenol is represented by the formula C₁₁H₁₅NO₃. The presence of the phenolic hydroxyl group and the morpholine ring provides this compound with both hydrophilic and hydrophobic properties, making it an interesting candidate for various biochemical interactions. Recent studies have highlighted its potential as a lead compound in the development of novel drugs targeting specific biological pathways.

In the realm of medicinal chemistry, 2-Methoxy-4-(morpholin-3-yl)phenol has been investigated for its anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key enzymes and signaling pathways involved in inflammation and oxidative stress. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in cellular models.

Beyond its anti-inflammatory effects, 2-Methoxy-4-(morpholin-3-yl)phenol has also demonstrated promising neuroprotective activities. Studies conducted on animal models have indicated that this compound can protect neurons from oxidative damage and improve cognitive function in conditions such as Alzheimer's disease. The neuroprotective effects are believed to be mediated through its ability to scavenge free radicals and enhance the activity of antioxidant enzymes like superoxide dismutase (SOD) and catalase.

The pharmacokinetic properties of 2-Methoxy-4-(morpholin-3-yl)phenol have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable metabolic stability, making it a suitable candidate for further drug development. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans, although further clinical trials are necessary to confirm these findings.

In the context of drug discovery, 2-Methoxy-4-(morpholin-3-yl)phenol has been used as a scaffold for the design and synthesis of more potent analogs. By modifying the substituents on the phenolic ring or the morpholine ring, researchers have been able to enhance the biological activity and selectivity of these derivatives. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters reported the synthesis of several derivatives with improved anti-inflammatory and neuroprotective properties compared to the parent compound.

The potential therapeutic applications of 2-Methoxy-4-(morpholin-3-yl)phenol extend beyond inflammation and neuroprotection. Ongoing research is exploring its use in other areas such as cancer therapy and cardiovascular disease. Preliminary studies have indicated that this compound may have antiproliferative effects on certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate vascular inflammation makes it an interesting candidate for treating conditions like atherosclerosis.

In conclusion, 2-Methoxy-4-(morpholin-3-yl)phenol (CAS No. 1270336-95-2) is a multifaceted organic compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action, this compound holds promise for addressing various unmet medical needs.